Cas no 1261467-05-3 (3,2'-Bis(trifluoromethyl)-4-nitrobiphenyl)

• Product Name: 3,2'-Bis(trifluoromethyl)-4-nitrobiphenyl
• CAS No: 1261467-05-3
• MF: C₁₄H₇F₆NO₂
• MW: 335.201304674149
• CID: 4992250
• Update Time: 2025-06-20

3,2'-Bis(trifluoromethyl)-4-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3,2'-Bis(trifluoromethyl)-4-nitrobiphenyl

• Inchi： 1S/C14H7F6NO2/c15-13(16,17)10-4-2-1-3-9(10)8-5-6-12(21(22)23)11(7-8)14(18,19)20/h1-7H
• InChI Key： GOANEUAJFDUAQS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=CC=CC=1C(F)(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 431
• XLogP3: 5.1
• Topological Polar Surface Area: 45.8

Additional information on 3,2'-Bis(trifluoromethyl)-4-nitrobiphenyl

Professional Introduction to 3,2'-Bis(trifluoromethyl)-4-nitrobiphenyl (CAS No. 1261467-05-3)

3,2'-Bis(trifluoromethyl)-4-nitrobiphenyl, a compound with the chemical identifier CAS No. 1261467-05-3, represents a significant advancement in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration characterized by the presence of two trifluoromethyl groups and a nitro substituent, which collectively contribute to its distinctive chemical properties and potential applications.

The molecular structure of 3,2'-Bis(trifluoromethyl)-4-nitrobiphenyl encompasses a biphenyl core, which is a well-documented scaffold in medicinal chemistry due to its ability to modulate biological targets effectively. The introduction of trifluoromethyl groups at the 3 and 2' positions enhances the lipophilicity and metabolic stability of the compound, while the nitro group at the 4 position introduces electrophilicity, making it a versatile intermediate in synthetic chemistry.

Recent studies have highlighted the pharmacological potential of this compound in addressing various therapeutic challenges. The trifluoromethyl substituents are known to improve binding affinity to biological targets by increasing hydrophobic interactions, a phenomenon that has been extensively explored in drug design. Additionally, the nitro group can participate in redox reactions, offering a mechanism for targeted drug delivery and activation.

In the realm of agrochemicals, 3,2'-Bis(trifluoromethyl)-4-nitrobiphenyl has shown promise as a precursor in the synthesis of novel pesticides and herbicides. The structural features of this compound contribute to its efficacy in disrupting metabolic pathways in pests while maintaining environmental safety. This balance is crucial for developing sustainable agricultural solutions that align with global food security goals.

The synthesis of CAS No. 1261467-05-3 involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the biphenyl core efficiently. These techniques not only streamline the synthesis process but also enhance scalability for industrial applications.

Electropharmacological studies have demonstrated that modifications at specific positions on the biphenyl ring can significantly alter the pharmacokinetic profile of compounds. In particular, the electron-withdrawing nature of the nitro group and the lipophilic trifluoromethyl groups work synergistically to optimize bioavailability and target specificity. This has led to increased interest in exploring derivatives of this compound for their potential therapeutic benefits.

The role of computational chemistry in understanding the behavior of 3,2'-Bis(trifluoromethyl)-4-nitrobiphenyl cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities, metabolic stability, and toxicological profiles before experimental validation. These predictions facilitate rational drug design by identifying optimal modifications that enhance efficacy while minimizing side effects.

Environmental considerations are also integral to the development of compounds like CAS No. 1261467-05-3. Research efforts have focused on designing synthetic routes that minimize waste generation and hazardous byproducts. Green chemistry principles have been incorporated into these processes, ensuring that environmental impact is mitigated throughout the lifecycle of the compound.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications beyond pharmaceuticals and agrochemicals. Exploration into its use as a building block for advanced materials and specialty chemicals is underway, leveraging its unique structural properties for innovative solutions across multiple industries.